Cas no 356068-97-8 (N-Desethyl Sunitinib)

• Product Name: N-Desethyl Sunitinib
• CAS No: 356068-97-8
• MF: C₂₀H₂₃FN₄O₂
• MW: 370.420627832413
• MDL: MFCD18252482
• CID: 834100
• PubChem ID: 10292573
• Update Time: 2025-04-19

N-Desethyl Sunitinib Chemical and Physical Properties

Names and Identifiers

• SU11248
• N-Desethyl Sunitinib
• N-[2-(ethylamino)ethyl]-5-[(Z)-(5-fluoro-2-oxo-1H-indol-3-ylidene)methyl]-2,4-dimethyl-1H-pyrrole-3-carboxamide
• 1H-Pyrrole-3-carboxamide,N-[2-(ethylamino)ethyl]-5-[(Z)-(5-fluoro-1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl]-2,4-dimethyl
• CS-1204
• SU11662
• SU-11662
• 5-[((3Z)-5-Fluoro-2-oxo-1,2-dihydroindol-3-ylidene)methyl]-2,4-dimethyl-1H-pyrrole-3-carboxylic acid (2-ethylaminoethyl)amide
• SCHEMBL2115189
• 5-(5-Fluoro-2-oxo-1,2-dihydro-indol-(3Z)-ylidenemethyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid(2-ethylamino-ethyl)-amide
• BCP20914
• N-DesethylSunitinib
• 42LJ35612R
• SU-12662
• 5-[5-fluoro-2-oxo-1,2-dihydro-indol-(3Z)-ylidenemethyl]-2,4-dimethyl-1H-pyrrole-3-carboxylic acid (2-ethylamino-ethyl)-amide
• 5-[5-fluoro-2-oxo-1,2-dihydroindol-(3Z)-ylidenemethyl]-2,4-dimethyl-1H-pyrrole-3-carboxylic acid (2-ethylamino-ethyl)-amide
• UNII-42LJ35612R
• AKOS030526789
• DA-56071
• HY-10873
• SU11662;SU 11662;SU-11662
• 356068-97-8
• N-Desethyl Sunitinib?
• Q27258553
• BDBM50564446
• 1H-PYRROLE-3-CARBOXAMIDE, N-(2-(ETHYLAMINO)ETHYL)-5-((Z)-(5-FLUORO-1,2-DIHYDRO-2-OXO-3H-INDOL-3-YLIDENE)METHYL)-2,4-DIMETHYL-
• LIZNIAKSBJKPQC-GDNBJRDFSA-N
• N-(2-(ETHYLAMINO)ETHYL)-5-((Z)-(5-FLUORO-1,2-DIHYDRO-2-OXO-3H-INDOL-3-YLIDENE)METHYL)-2,4-DIMETHYL-1H-PYRROLE-3-CARBOXAMIDE
• CHEMBL3542344
• MS-25958
• F84909
• 1ST10794
• 5-(5-Fluoro-2-oxo-1,2-dihydro-indol-(3Z)-ylidenemethyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid (2-ethylamino-ethyl)-amide
• DTXSID10437828

• MDL： MFCD18252482
• Inchi： 1S/C20H23FN4O2/c1-4-22-7-8-23-20(27)18-11(2)17(24-12(18)3)10-15-14-9-13(21)5-6-16(14)25-19(15)26/h5-6,9-10,22,24H,4,7-8H2,1-3H3,(H,23,27)(H,25,26)/b15-10-
• InChI Key： LIZNIAKSBJKPQC-GDNBJRDFSA-N
• SMILES： FC1C=CC2=C(C=1)/C(/C(N2)=O)=C/C1=C(C)C(C(NCCNCC)=O)=C(C)N1

Computed Properties

• Exact Mass: 370.18100
• Monoisotopic Mass: 370.18050415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 86Ų

Experimental Properties

• Density: 1.265±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 280 °C (decomposition)
• Boiling Point: 574.4±50.0 °C at 760 mmHg
• Flash Point: 301.2±30.1 °C
• Solubility: Almost insoluble (0.096 g/l) (25 º C),
• PSA: 86.02000
• LogP: 3.52240
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

N-Desethyl Sunitinib Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month